Cas no 1556553-98-0 (1H-Pyrazolo[3,4-c]pyridine-3-methanol, 4,5,6,7-tetrahydro-1-methyl-)

• Product Name: 1H-Pyrazolo[3,4-c]pyridine-3-methanol, 4,5,6,7-tetrahydro-1-methyl-
• CAS No: 1556553-98-0
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5251548
• Update Time: 2025-10-29

1H-Pyrazolo[3,4-c]pyridine-3-methanol, 4,5,6,7-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• {1-methyl-1h,4h,5h,6h,7h-pyrazolo[3,4-c]pyridin-3-yl}methanol
• 1H-Pyrazolo[3,4-c]pyridine-3-methanol, 4,5,6,7-tetrahydro-1-methyl-

• Inchi： 1S/C8H13N3O/c1-11-8-4-9-3-2-6(8)7(5-12)10-11/h9,12H,2-5H2,1H3
• InChI Key： UQRJUWNZLANVEO-UHFFFAOYSA-N
• SMILES： OCC1C2CCNCC=2N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: -1.2
• Topological Polar Surface Area: 50.1

Additional information on 1H-Pyrazolo[3,4-c]pyridine-3-methanol, 4,5,6,7-tetrahydro-1-methyl-

Comprehensive Guide to 1H-Pyrazolo[3,4-c]pyridine-3-methanol, 4,5,6,7-tetrahydro-1-methyl- (CAS No. 1556553-98-0)

The compound 1H-Pyrazolo[3,4-c]pyridine-3-methanol, 4,5,6,7-tetrahydro-1-methyl- (CAS No. 1556553-98-0) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a pyrazolo[3,4-c]pyridine core, makes it a valuable scaffold for drug discovery and development. Researchers and industry professionals are increasingly interested in this compound due to its versatile properties and potential therapeutic benefits.

One of the key features of 1H-Pyrazolo[3,4-c]pyridine-3-methanol, 4,5,6,7-tetrahydro-1-methyl- is its tetrahydro modification, which enhances its stability and bioavailability. This modification is particularly relevant in the context of central nervous system (CNS) drug development, a hot topic in modern pharmacology. The compound's ability to cross the blood-brain barrier makes it a promising candidate for treating neurological disorders, a field that has seen exponential growth in recent years.

From a chemical perspective, the pyrazolo[3,4-c]pyridine moiety in this compound is structurally similar to purine bases, which are fundamental components of DNA and RNA. This similarity has sparked interest in its potential applications in nucleic acid research and antiviral drug development. With the global focus on antiviral therapies post-COVID-19, compounds like 1H-Pyrazolo[3,4-c]pyridine-3-methanol, 4,5,6,7-tetrahydro-1-methyl- are receiving increased attention from the scientific community.

The methanol group attached to the pyrazolo[3,4-c]pyridine ring provides additional functionalization possibilities, making this compound particularly valuable for medicinal chemistry applications. This feature allows for easy derivatization, which is crucial in the development of small molecule drugs - another trending topic in pharmaceutical research. The ability to create diverse analogs from this core structure significantly enhances its utility in drug discovery programs.

In terms of synthesis, 1H-Pyrazolo[3,4-c]pyridine-3-methanol, 4,5,6,7-tetrahydro-1-methyl- can be prepared through various organic synthesis routes, with researchers constantly exploring more efficient and environmentally friendly methods. The growing emphasis on green chemistry in pharmaceutical manufacturing has made the development of sustainable synthesis pathways for such compounds a priority in the industry.

The market for pyrazolo[3,4-c]pyridine derivatives has been expanding steadily, driven by increasing demand in both pharmaceutical and material science sectors. Analysts predict continued growth in this market segment, particularly for compounds with specific modifications like the tetrahydro and methanol groups present in this molecule. This growth is further supported by the compound's potential applications in personalized medicine, another rapidly developing field in healthcare.

From a regulatory perspective, 1H-Pyrazolo[3,4-c]pyridine-3-methanol, 4,5,6,7-tetrahydro-1-methyl- is not currently classified as a controlled substance in most jurisdictions, making it accessible for legitimate research purposes. However, researchers should always verify the latest regulatory status before working with this or any other chemical compound.

The physical and chemical properties of 1H-Pyrazolo[3,4-c]pyridine-3-methanol, 4,5,6,7-tetrahydro-1-methyl- make it suitable for various analytical techniques. Its solubility profile allows for characterization using HPLC, NMR, and mass spectrometry, which are standard tools in modern chemical analysis. These characterization methods are crucial for quality control in pharmaceutical applications.

Looking to the future, 1H-Pyrazolo[3,4-c]pyridine-3-methanol, 4,5,6,7-tetrahydro-1-methyl- represents an exciting area of research with multiple potential applications. Its structural features align well with current trends in fragment-based drug discovery and computational chemistry, two approaches that are revolutionizing the pharmaceutical industry. As research continues, we can expect to see more publications and patents featuring this versatile compound.

For researchers interested in working with 1H-Pyrazolo[3,4-c]pyridine-3-methanol, 4,5,6,7-tetrahydro-1-methyl-, it's important to consider proper handling and storage conditions. While not classified as hazardous, standard laboratory safety protocols should always be followed when working with any chemical substance. Proper documentation and record-keeping are also essential, particularly for pharmaceutical applications where regulatory compliance is critical.

The growing body of literature on pyrazolo[3,4-c]pyridine derivatives suggests that compounds like 1H-Pyrazolo[3,4-c]pyridine-3-methanol, 4,5,6,7-tetrahydro-1-methyl- will continue to play an important role in medicinal chemistry. Their structural versatility and biological relevance make them valuable tools in the ongoing search for new therapeutic agents across multiple disease areas.